Cas no 2228696-44-2 (2-azido-2-(thiolan-3-yl)ethan-1-ol)

• Product Name: 2-azido-2-(thiolan-3-yl)ethan-1-ol
• CAS No: 2228696-44-2
• MF: C₆H₁₁N₃OS
• MW: 173.236039400101
• CID: 5867470
• PubChem ID: 165612057
• Update Time: 2025-07-20

2-azido-2-(thiolan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(thiolan-3-yl)ethan-1-ol
• EN300-1741983
• 2228696-44-2

• Inchi： 1S/C6H11N3OS/c7-9-8-6(3-10)5-1-2-11-4-5/h5-6,10H,1-4H2
• InChI Key： BVJDYLRDXUYMRE-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 173.06228316g/mol
• Monoisotopic Mass: 173.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.9Ų

Additional information on 2-azido-2-(thiolan-3-yl)ethan-1-ol

Comprehensive Overview of 2-Azido-2-(thiolan-3-yl)ethan-1-ol (CAS No. 2228696-44-2)

2-Azido-2-(thiolan-3-yl)ethan-1-ol (CAS No. 2228696-44-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research, material science, and chemical synthesis. This compound features an azido group and a thiolan-3-yl moiety, making it a versatile intermediate for click chemistry and other advanced synthetic methodologies. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of novel bioactive molecules and targeted therapies.

The growing interest in 2-azido-2-(thiolan-3-yl)ethan-1-ol aligns with broader trends in the scientific community, such as the demand for efficient and sustainable synthetic routes. With the rise of green chemistry and biocompatible materials, this compound's potential for low-toxicity applications has become a focal point. Additionally, its compatibility with click chemistry—a technique widely used in bioconjugation and polymer science—has made it a valuable tool for researchers working on drug delivery systems and biomaterial engineering.

One of the most frequently asked questions about CAS No. 2228696-44-2 revolves around its stability and handling. While the compound is not classified as hazardous under standard conditions, proper storage in a cool, dry environment is recommended to maintain its integrity. Another common query concerns its solubility profile, which includes compatibility with polar solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for a wide range of experimental setups.

In the context of pharmaceutical research, 2-azido-2-(thiolan-3-yl)ethan-1-ol has shown promise as a building block for proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. Its ability to facilitate selective modifications in complex biological systems has positioned it as a key player in the development of next-generation therapeutics. Furthermore, its application in peptide synthesis and protein labeling has been explored, highlighting its adaptability across multiple disciplines.

From a commercial perspective, the demand for CAS No. 2228696-44-2 is driven by its role in cutting-edge research. Suppliers and manufacturers are increasingly optimizing production processes to meet the needs of academic and industrial laboratories. Quality control measures, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are routinely employed to ensure the compound's purity and consistency.

Looking ahead, the potential of 2-azido-2-(thiolan-3-yl)ethan-1-ol in emerging fields like nanotechnology and bioorthogonal chemistry is under active investigation. Its compatibility with advanced imaging techniques and targeted drug delivery systems could unlock new possibilities in personalized medicine. As research continues to evolve, this compound is poised to play a pivotal role in shaping the future of chemical biology and therapeutic innovation.